Cas no 2383627-78-7 (2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanedioic acid)

2-({(tert-Butoxy)carbonylamino}methyl)-2-methylbutanedioic acid is a versatile intermediate in organic synthesis, particularly valuable for peptide and pharmaceutical applications. Its tert-butoxycarbonyl (Boc) protecting group ensures selective reactivity, enabling controlled deprotection under mild acidic conditions. The compound's structure, featuring both a carboxyl and a Boc-protected amino group, facilitates its use in constructing complex molecular architectures. The methyl substitution enhances steric stability, improving selectivity in coupling reactions. This compound is particularly useful in medicinal chemistry for modifying peptide backbones or introducing chiral centers. Its high purity and consistent performance make it a reliable choice for researchers requiring precise functionalization in synthetic pathways.

2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanedioic acid structure

2383627-78-7 structure

Product Name:2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanedioic acid

CAS No:2383627-78-7

MF:C₁₁H₁₉NO₆

MW:261.27166390419

CID:6005218

PubChem ID:165920636

Update Time:2025-06-07

2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

- 2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanedioic acid
- EN300-1589605
- 2-({[(tert-butoxy)carbonyl]amino}methyl)-2-methylbutanedioic acid
- 2383627-78-7
- Inchi： 1S/C11H19NO6/c1-10(2,3)18-9(17)12-6-11(4,8(15)16)5-7(13)14/h5-6H2,1-4H3,(H,12,17)(H,13,14)(H,15,16)
- InChI Key： QAXPNBAZPVDESR-UHFFFAOYSA-N
- SMILES： O(C(NCC(C(=O)O)(C)CC(=O)O)=O)C(C)(C)C

Computed Properties

Exact Mass: 261.12123733g/mol
Monoisotopic Mass: 261.12123733g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 113Å²

2-({(tert-butoxy)carbonylamino}methyl)-2-methylbutanedioic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1589605-0.05g	2-({[(tert-butoxy)carbonyl]amino}methyl)-2-methylbutanedioic acid	2383627-78-7	0.05g	$948.0	2023-05-24
Enamine	EN300-1589605-0.1g	2-({[(tert-butoxy)carbonyl]amino}methyl)-2-methylbutanedioic acid	2383627-78-7	0.1g	$993.0	2023-05-24
Enamine	EN300-1589605-0.25g	2-({[(tert-butoxy)carbonyl]amino}methyl)-2-methylbutanedioic acid	2383627-78-7	0.25g	$1038.0	2023-05-24
Enamine	EN300-1589605-0.5g	2-({[(tert-butoxy)carbonyl]amino}methyl)-2-methylbutanedioic acid	2383627-78-7	0.5g	$1084.0	2023-05-24
Enamine	EN300-1589605-1.0g	2-({[(tert-butoxy)carbonyl]amino}methyl)-2-methylbutanedioic acid	2383627-78-7	1g	$1129.0	2023-05-24
Enamine	EN300-1589605-2.5g	2-({[(tert-butoxy)carbonyl]amino}methyl)-2-methylbutanedioic acid	2383627-78-7	2.5g	$2211.0	2023-05-24
Enamine	EN300-1589605-5.0g	2-({[(tert-butoxy)carbonyl]amino}methyl)-2-methylbutanedioic acid	2383627-78-7	5g	$3273.0	2023-05-24
Enamine	EN300-1589605-10.0g	2-({[(tert-butoxy)carbonyl]amino}methyl)-2-methylbutanedioic acid	2383627-78-7	10g	$4852.0	2023-05-24
Enamine	EN300-1589605-50mg	2-({[(tert-butoxy)carbonyl]amino}methyl)-2-methylbutanedioic acid	2383627-78-7	50mg	$587.0	2023-09-23
Enamine	EN300-1589605-100mg	2-({[(tert-butoxy)carbonyl]amino}methyl)-2-methylbutanedioic acid	2383627-78-7	100mg	$615.0	2023-09-23